Cas no 903-44-6 (Benz(a)anthracene-7-acetic acid, 5-fluoro-12-methyl-)

• Product Name: Benz(a)anthracene-7-acetic acid, 5-fluoro-12-methyl-
• CAS No: 903-44-6
• MF: C₂₁H₁₅FO₂
• MW: 318.341009378433
• CID: 2723493
• PubChem ID: 25093104
• Update Time: 2025-04-21

Benz(a)anthracene-7-acetic acid, 5-fluoro-12-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-(5-fluoro-12-methylbenzo[a]anthracen-7-yl)acetic acid
• Benz(a)anthracene-7-acetic acid, 5-fluoro-12-methyl-
• DTXSID20238085
• 903-44-6
• 5-Fluoro-12-methylbenz(a)anthracene-7-acetic acid

• Inchi： 1S/C21H15FO2/c1-12-13-6-2-3-7-14(13)17(11-20(23)24)18-10-19(22)15-8-4-5-9-16(15)21(12)18/h2-10H,11H2,1H3,(H,23,24)
• InChI Key： XJYHZFFIQLKLAZ-UHFFFAOYSA-N
• SMILES： FC1=CC2=C(CC(=O)O)C3C=CC=CC=3C(C)=C2C2C=CC=CC=21

Computed Properties

• Exact Mass: 318.10560788Da
• Monoisotopic Mass: 318.10560788Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 37.3Ų